Cas no 13078-82-5 (4-(2-aminoethyl)aniline dihydrochloride)

• Product Name: 4-(2-aminoethyl)aniline dihydrochloride
• CAS No: 13078-82-5
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD04112560
• CID: 136574
• PubChem ID: 44754923
• Update Time: 2025-10-29

4-(2-aminoethyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)aniline hydrochloride
• 2-(4-Aminophenyl)ethylamine Dihydrochloride
• 2-(4-aminnophenyl)ethylamine
• 4-(2-Amino-ethyl)-aniline HCl
• 4-Aminophenethylamine
• 4-Aminophenethylamine dihydrochloride
• Benzeneethanamine,4-amino-, hydrochloride (1:2)
• 4-Aminophenethylamine2HCl
• 4-(2-AMino-ethyl)-aniline 2HCl
• 2-(4-AMINOPHENYL)ETHYL AMINE 2HCL
• 2-(4-AMinophenyl)ethylaMine HCl Salt
• 4-(2-Amino-ethyl)-aniline hydrochloride
• 4-(2-AMINOETHYL)-ANILINE DIHYDROCHLORIDE
• 2-(4-AMinophenyl)ethylaMine hydrochloride
• 4-(2-Amino-ethyl)-phenylamine hydrochloride
• 4-(2-Amino-ethyl)-phenylamine dihydrochloride
• 4-(2-aminoethyl)aniline dihydrochloride
• CS-W003154
• 4-(2-aminoethyl)aniline;dihydrochloride
• SY002473
• MFCD04112560
• 66KEJ49YVZ
• Benzeneethanamine, 4-amino-, dihydrochloride
• AKOS015891532
• 4-(2-Amino-ethyl)-phenylamine dihydrochloride, AldrichCPR
• Benzeneethanamine, 4-amino-, hydrochloride (1:2)
• SCHEMBL1879353
• 4-Aminobenzeneethanamine dihydrochloride
• 13078-82-5
• AS-14986
• 4-(2-aminoethyl)benzenamine dihydrochloride;4-(2-AMINO-ETHYL)-ANILINE 2HCL
• SB32751
• Phenethylamine, p-amino-, dihydrochloride
• 2-(4-Aminophenyl)ethylamine 2HCl
• AC-6719
• 2-(4-Aminophenyl)ethylamine DiHCl
• DB-062776

• MDL： MFCD04112560
• Inchi： 1S/C8H12N2.2ClH/c9-6-5-7-1-3-8(10)4-2-7;;/h1-4H,5-6,9-10H2;2*1H
• InChI Key： JQVYAXXCWXIJHB-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 172.07700
• Monoisotopic Mass: 208.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 273-275°C (dec.)
• Boiling Point: 307.5 ºC at 760 mmHg
• Flash Point: 139.7℃
• PSA: 52.04000
• LogP: 2.85350
• Vapor Pressure: No data available

4-(2-aminoethyl)aniline dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(2-aminoethyl)aniline dihydrochloride

4-(2-Aminoethyl)Aniline Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 13078-82-5, commonly known as 4-(2-aminoethyl)aniline dihydrochloride, is a significant chemical entity in the field of organic synthesis and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in drug development and material science. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

4-(2-Aminoethyl)aniline dihydrochloride is an organic salt formed by the reaction of 4-(2-aminoethyl)aniline with hydrochloric acid. Its molecular formula is C9H16N2·2HCl, and it exists as a white crystalline solid with a molar mass of approximately 216.66 g/mol. The compound is highly soluble in water and ethanol, making it suitable for various synthetic and analytical applications.

Recent studies have highlighted the importance of 4-(2-aminoethyl)aniline dihydrochloride in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can enhance the electrical conductivity of polymer-based materials, paving the way for applications in flexible electronics.

The synthesis of 4-(2-aminoethyl)aniline dihydrochloride typically involves the alkylation of aniline derivatives with amino-containing compounds. One common method involves the reaction of aniline with ethylene oxide in the presence of a catalyst, followed by protonation to form the dihydrochloride salt. This process ensures high purity and stability, which are critical for its use in sensitive applications such as drug delivery systems.

In terms of biological activity, 4-(2-aminoethyl)aniline dihydrochloride has shown potential as a building block for bioactive molecules. A 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This finding underscores its potential role in the development of novel therapeutic agents.

Moreover, 4-(2-aminoethyl)aniline dihydrochloride has been utilized in the synthesis of chiral catalysts for asymmetric synthesis reactions. Its ability to coordinate with metal ions makes it an ideal candidate for enantioselective catalysis, which is crucial in the production of pharmaceuticals and fine chemicals.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 4-(2-aminoethyl)aniline dihydrochloride to ensure its safe handling and disposal. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental impact.

In conclusion, 4-(2-aminoethyl)aniline dihydrochloride (CAS No. 13078-82-5) is a versatile compound with diverse applications across multiple disciplines. Its role as a precursor in material science, pharmacology, and catalysis highlights its significance in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, it remains at the forefront of innovation in organic synthesis and related fields.